4-(4-Octylphenyl)benzoic acid

• CAS No.: 59662-49-6
• Product Name: 4-(4-Octylphenyl)benzoic acid
• Molecular Formula: C21H26O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 4-(4-octylphenyl)benzoic acid
• Standard InChI: InChI=1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23)
• Standard InChIKey: HXBKPYIEQLLNBK-UHFFFAOYSA-N
• SMILES: CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Canonical SMILES: CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Appearance: Solid powder
• Description: 4-(4-octylphenyl)benzoic acid is a member of biphenyls and a carboxybiphenyl.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4'-octyl-4-biphenylcarboxylic acid; 4-(4-octylphenyl)benzoic acid; AC 55649; AC-55649; AC55649
• Reference: 1: Trasino SE, Tang XH, Jessurun J, Gudas LJ. Retinoic acid receptor β2 agonists restore glycaemic control in diabetes and reduce steatosis. Diabetes Obes Metab. 2016 Feb;18(2):142-51. doi: 10.1111/dom.12590. PubMed PMID: 26462866; PubMed Central PMCID: PMC4948868.; 2: Cuervo R, Chimal-Monroy J. Chemical activation of RARβ induces post-embryonically bilateral limb duplication during Xenopus limb regeneration. Sci Rep. 2013;3:1886. doi: 10.1038/srep01886. PubMed PMID: 23703360; PubMed Central PMCID: PMC3662968.; 3: Lund BW, Knapp AE, Piu F, Gauthier NK, Begtrup M, Hacksell U, Olsson R. Design, synthesis, and structure-activity analysis of isoform-selective retinoic acid receptor beta ligands. J Med Chem. 2009 Mar 26;52(6):1540-5. doi: 10.1021/jm801532e. PubMed PMID: 19239230.; 4: Lund BW, Piu F, Gauthier NK, Eeg A, Currier E, Sherbukhin V, Brann MR, Hacksell U, Olsson R. Discovery of a potent, orally available, and isoform-selective retinoic acid beta2 receptor agonist. J Med Chem. 2005 Dec 1;48(24):7517-9. PubMed PMID: 16302793.
• PubChem Compound: 1714884
• Last Modified: Nov 11 2021